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Abstract

N-(2-Hydroxyethyl)-N-methylthiourea is a disubstituted thiourea derivative of interest in
medicinal chemistry and drug development. While a specific CAS number for this compound is
not readily available in public databases, its structural similarity to other biologically active
thiourea derivatives suggests potential applications in various therapeutic areas. This technical
guide provides a comprehensive overview of its probable synthesis, physicochemical
properties based on related compounds, and potential biological significance by examining
analogous structures. The information herein is intended to serve as a foundational resource
for researchers investigating this and similar molecules.

Chemical Identity and Properties

While a specific CAS number for N-(2-Hydroxyethyl)-N-methylthiourea has not been
identified in comprehensive searches, its chemical structure and properties can be inferred.
The IUPAC name for this compound is 1-(2-hydroxyethyl)-1-methylthiourea.

Table 1: Physicochemical Properties of N-(2-Hydroxyethyl)-N-methylthiourea and Related
Analogues
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N-(2-

Hydroxyethyl)- (2- N- 1-Allyl-3-(2-
Property N- Hydroxyethyl)t Methylthiourea hydroxyethyl)-

methylthiourea hiourea[1] [2][3] 2-thiourea[4]

(Predicted)

CAS Number Not Found 29146-81-4 598-52-7 105-81-7
Molecular
CaH10N20S C3HsN20S C2HeN2S CesH12N20S
Formula
Molecular Weight  134.20 g/mol 120.18 g/mol 90.15 g/mol 160.24 g/mol
) ] Data not Data not
Melting Point i i 118-121 °C 76-78 °C
available available
. ) Data not Data not Data not Data not
Boiling Point ) ) ] )
available available available available
) Data not
LogP (Predicted)  -0.8 (approx.) -1.1 -0.7 ]
available

Hydrogen Bond
Donors

Hydrogen Bond

Acceptors

Experimental Protocols: Synthesis

A likely synthetic route for N-(2-Hydroxyethyl)-N-methylthiourea, based on established
methods for the synthesis of N-substituted thioureas, would involve the reaction of an
isothiocyanate with an amine.[5][6] Two primary pathways are proposed:

Method A: Reaction of Methyl Isothiocyanate with 2-(Methylamino)ethanol

This is a common and straightforward method for preparing unsymmetrically disubstituted
thioureas.
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o Materials: Methyl isothiocyanate, 2-(Methylamino)ethanol, a suitable solvent (e.g., ethanol,

acetonitrile, or dichloromethane).

e Procedure:

Dissolve 2-(Methylamino)ethanol in the chosen solvent in a reaction flask.
Cool the solution in an ice bath.
Add methyl isothiocyanate dropwise to the cooled solution with constant stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours to ensure the reaction goes to completion.

The solvent can be removed under reduced pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexanes).

Method B: Reaction of 2-Isothiocyanatoethanol with Methylamine

An alternative pathway involves the reaction of a hydroxyethyl-containing isothiocyanate with

methylamine.

o Materials: 2-Isothiocyanatoethanol, methylamine (as a solution in a solvent like THF or

ethanol), a suitable reaction solvent.

e Procedure:

o

[e]

o

[¢]

[¢]

Dissolve 2-Isothiocyanatoethanol in the reaction solvent.

Cool the solution in an ice bath.

Slowly add the methylamine solution to the isothiocyanate solution with vigorous stirring.
Allow the reaction to proceed at room temperature for a few hours.

Work-up and purification would follow a similar procedure as described in Method A.
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Below is a conceptual workflow for the synthesis of N-substituted thioureas.

Conceptual Synthesis Workflow for N-Substituted Thioureas
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Caption: General workflow for synthesizing N-substituted thioureas.

Potential Biological Activity and Signaling Pathways

Thiourea derivatives are recognized as a "privileged structure" in medicinal chemistry, with
numerous compounds exhibiting a wide range of biological activities, including anticancer,
antimicrobial, and antiviral properties.[7][8] The biological activity of these compounds is often
attributed to their ability to form hydrogen bonds and coordinate with metal ions in biological
systems.

While no specific biological data for N-(2-Hydroxyethyl)-N-methylthiourea has been found,
the activities of structurally related compounds suggest potential areas of investigation:

o Anticancer Activity: Many thiourea derivatives have demonstrated potent anticancer
properties.[9] Their mechanisms of action can be diverse, including the inhibition of kinases
and the disruption of signaling pathways crucial for cancer cell proliferation and survival. For
instance, some acylthiourea compounds act as antagonists of the Smoothened (Smo)
receptor in the Hedgehog (Hh) signaling pathway.

» Antimicrobial Activity: The thiourea moiety is present in several antimicrobial agents. These
compounds can exert their effects through various mechanisms, such as inhibiting essential
enzymes in bacteria or fungi.
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The diagram below illustrates a simplified representation of a signaling pathway that could
potentially be modulated by thiourea derivatives.

Potential Modulation of a Signaling Pathway by Thiourea Derivatives
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Caption: Inhibition of a signaling pathway by a thiourea derivative.

Conclusion

N-(2-Hydroxyethyl)-N-methylthiourea represents a simple yet potentially valuable scaffold for
drug discovery. Although specific experimental data for this compound is limited in the public
domain, this guide provides a solid foundation for its synthesis and potential biological
evaluation based on the well-established chemistry and pharmacology of related thiourea
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derivatives. Further research is warranted to synthesize and characterize this compound and to
explore its activity in relevant biological assays, which could unveil novel therapeutic
applications. Researchers are encouraged to use the provided experimental outlines as a
starting point for their investigations into this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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